Cas no 17071-29-3 (ethyl 3-oxo-5-phenylpentanoate)

• Product Name: ethyl 3-oxo-5-phenylpentanoate
• CAS No: 17071-29-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD00041348
• CID: 232711
• PubChem ID: 61162
• Update Time: 2025-09-18

ethyl 3-oxo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, b-oxo-, ethyl ester
• 3-Oxo-5-Phenyl-Pentanoic Acid Ethyl Ester
• ethyl 3-oxo-5-phenylpentanoate
• 3-oxo-5-phenylpentanoic acid ethyl ester
• 3-oxo-5-phenyl-valeric acid ethyl ester
• AC1L1UNR
• AC1Q64ZG
• Ethyl 2-acetyldihydrocinnamate
• ethyl 2-benzyl-acetoacetate
• ethyl 3-oxo-5-phenylvalerate
• ethyl-5-phenyl-3-oxopentanoate
• FEMA No. 2416
• SureCN717900
• UNII-7K3AI5O6H2
• UPCMLD00WJAB62
• Benzenepentanoic acid, β-oxo-, ethyl ester

• MDL： MFCD00041348
• Inchi： 1S/C13H16O3/c1-2-16-13(15)10-12(14)9-8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： PRDJGEFZGPKCSG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 220.10998
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 43.37
• LogP: 2.14150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives